4-(3,4-Dimethylphenyl)pyrrolidin-2-one

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 4-(3,4-dimethylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C12H15NO/c1-8-3-4-10(5-9(8)2)11-6-12(14)13-7-11/h3-5,11H,6-7H2,1-2H3,(H,13,14)
• InChI Key: ZFFHVISJASCJBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2CC(=O)NC2)C

Description

4-(3,4-Dimethylphenyl)pyrrolidin-2-one is a pyrrolidinone derivative featuring a 3,4-dimethylphenyl substituent at the 4-position of the pyrrolidin-2-one core. Pyrrolidin-2-one scaffolds are widely explored in medicinal chemistry due to their conformational rigidity, hydrogen-bonding capacity, and compatibility with biological targets such as enzymes and receptors . However, its pharmacological profile remains less documented compared to structurally related analogues.

Preparation Methods

The synthesis of 4-(3,4-Dimethylphenyl)pyrrolidin-2-one can be achieved through various synthetic routes. One common method involves the amination and cyclization of functionalized acyclic substrates . Another approach is the oxidation of pyrrolidine derivatives . Industrial production methods often employ these synthetic routes due to their efficiency and reliability. The reaction conditions typically involve the use of specific oxidants and additives to achieve the desired selectivity and yield .

Chemical Reactions Analysis

4-(3,4-Dimethylphenyl)pyrrolidin-2-one undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various products, depending on the oxidizing agents and conditions used.

Reduction: Reduction reactions can convert the compound into different derivatives with altered functional groups.

Substitution: Substitution reactions, particularly electrophilic and nucleophilic substitutions, are common for this compound.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents like sodium borohydride. The major products formed from these reactions vary based on the specific conditions and reagents employed .

Scientific Research Applications

4-(3,4-Dimethylphenyl)pyrrolidin-2-one has a wide range of scientific research applications:

Chemistry: It serves as a versatile synthon in organic synthesis due to its rich reactivity.

Biology: The compound is used in the synthesis of various bioactive molecules, including those with antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: It is a valuable scaffold in drug discovery, contributing to the development of novel therapeutics.

Industry: The compound is used in the production of dyes, pigments, and other fine chemicals.

Mechanism of Action

The mechanism of action of 4-(3,4-Dimethylphenyl)pyrrolidin-2-one involves its interaction with specific molecular targets and pathways. The compound’s biological activity is often attributed to its ability to bind to and modulate the activity of certain enzymes and receptors . The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Key Findings and Implications

Substituent Effects :

• Aromatic groups (e.g., 3,4-dimethylphenyl) enhance lipophilicity, favoring CNS targeting.
• Electron-withdrawing groups (e.g., fluorine in Compound 10b) improve enzyme inhibition potency .
• Heterocyclic extensions (e.g., benzimidazole in ) diversify binding modes but may complicate synthesis .

Pharmacokinetic Considerations :

• Lower molecular weight analogues (e.g., 4-(3,4-dimethylphenyl)pyrrolidin-2-one) are more likely to exhibit favorable ADME profiles.
• Piperazinyl or oxadiazole substituents balance solubility and target affinity .

Unmet Opportunities: 4-(3,4-Dimethylphenyl)pyrrolidin-2-one lacks detailed pharmacological data compared to fluorinated or methoxy-substituted analogues. Structural hybridization (e.g., combining dimethylphenyl with oxadiazole) could yield novel neuroactive agents.

Biological Activity

4-(3,4-Dimethylphenyl)pyrrolidin-2-one is a compound of interest due to its potential biological activities and therapeutic applications. This article reviews the current understanding of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features a pyrrolidinone core with a dimethylphenyl substituent, which may influence its interaction with biological targets. The structure can be represented as follows:

$$\text{C}_{12}\text{H}_{15}\text{N}\text{O}$$

This molecular composition suggests potential interactions with various biological systems.

The biological activity of 4-(3,4-Dimethylphenyl)pyrrolidin-2-one is believed to involve multiple mechanisms:

• Enzyme Interaction : The compound may interact with specific enzymes, modulating their activity and influencing metabolic pathways.
• Receptor Binding : Its structure allows for binding to various receptors, potentially affecting neurotransmitter systems and other signaling pathways.

Biological Activities

Research indicates that 4-(3,4-Dimethylphenyl)pyrrolidin-2-one exhibits a range of biological activities:

• Antimicrobial Properties : Similar compounds have shown effectiveness against various pathogens, suggesting potential as antimicrobial agents.
• Anticancer Activity : The compound's structural features may confer anticancer properties, warranting further investigation into its efficacy against cancer cell lines .
• Neuroprotective Effects : Compounds with similar structures have been associated with neuroprotective effects, indicating potential therapeutic applications in neurodegenerative diseases.

Case Studies and Research Findings

Several studies have explored the biological activity of pyrrolidinone derivatives, including 4-(3,4-Dimethylphenyl)pyrrolidin-2-one:

Table 1: Summary of Biological Activities

Compound Name	Biological Activity	Reference
4-(3,4-Dimethylphenyl)pyrrolidin-2-one	Antimicrobial, Anticancer
1-(3,4-Dimethylphenyl)-4-(3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one	Anticancer
5-(3-Methoxyphenyl)-1,3,4-Oxadiazol-2-Amine	Anticancer

Study Insights

• Anticancer Research : A study demonstrated that derivatives of pyrrolidinones exhibited significant cytotoxicity against various cancer cell lines. The mechanism involved apoptosis induction through mitochondrial pathways .
• Neuroprotective Studies : Research indicated that certain pyrrolidine derivatives could protect neurons from oxidative stress-induced damage, highlighting their potential in treating neurodegenerative conditions .